9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrate

• IUPAC Name: 9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrate
• InChI: InChI=1S/C29H39N5O8.H2O/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36;/h10,12,14,21,31,36-37,40,42H,8-9,11H2,1-7H3,(H2,30,41)(H,32,35);1H2
• InChI Key: SUGZODNQTKYJAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC(=O)NC1=CC(=C2CC3CC4C(C(=O)C(=C(C4(C(=O)C3=C(C2=C1O)O)O)O)C(=O)N)N(C)C)N(C)C.O
• Molecular Formula: C29H41N5O9
• Molecular Weight: 603.7 g/mol

Description

The compound 9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrate is a complex organic molecule with significant applications in the field of medicinal chemistry. It is known for its antibacterial properties and is a derivative of tetracycline, a well-known class of antibiotics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting from the basic tetracycline structure. The key steps include:

Amidation: Formation of the amide bond by reacting with an appropriate amine.

Hydroxylation: Introduction of hydroxyl groups at specific positions on the tetracycline core.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes:

Batch Processing: Using large reactors to carry out the multi-step synthesis.

Purification: Employing techniques such as crystallization and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The dimethylamino groups can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines and thiols are commonly used for substitution reactions.

Major Products

The major products formed from these reactions include various derivatives with modified functional groups, which can have different biological activities .

Scientific Research Applications

The compound has a wide range of applications in scientific research, including:

Chemistry: Used as a model compound for studying complex organic reactions and mechanisms.

Biology: Employed in studies of bacterial resistance and the development of new antibiotics.

Medicine: Investigated for its potential use in treating bacterial infections, especially those resistant to other antibiotics.

Industry: Utilized in the production of antibacterial agents and as a reference standard in quality control.

Mechanism of Action

The compound exerts its antibacterial effects by inhibiting protein synthesis in bacteria. It binds to the 30S ribosomal subunit, blocking the entry of amino-acyl tRNA molecules into the A site of the ribosome. This prevents the incorporation of amino acid residues into elongating peptide chains, effectively halting bacterial growth .

Comparison with Similar Compounds

Similar Compounds

Tetracycline: The parent compound from which this derivative is synthesized.

Minocycline: Another tetracycline derivative with similar antibacterial properties.

Doxycycline: A widely used tetracycline antibiotic with a similar mechanism of action.

Uniqueness

The unique structural modifications in 9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrate confer enhanced antibacterial activity and reduced susceptibility to bacterial resistance mechanisms compared to its parent compound and other derivatives .